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Compound of Interest

Compound Name: 5-Chloro-2-pyridone

Cat. No.: B146416 Get Quote

An In-depth Technical Guide to the Solubility and Physical Constants of 5-Chloro-2-pyridone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of a compound is fundamental. This guide provides a

detailed overview of the solubility and key physical constants of 5-Chloro-2-pyridone (CAS

Number: 4214-79-3), a heterocyclic compound of interest in medicinal chemistry and organic

synthesis.

Chemical Identity and Tautomerism
5-Chloro-2-pyridone is a pyridine derivative that exists in a tautomeric equilibrium with its

lactim form, 5-Chloro-2-hydroxypyridine. While the pyridone form is generally favored in the

solid state, both tautomers can be present in solution, influencing the compound's reactivity

and physical properties.[1] This equilibrium is a critical consideration in its application and

analysis.

Caption: Tautomeric equilibrium between 5-Chloro-2-pyridone and 5-Chloro-2-

hydroxypyridine.

Physical and Chemical Constants
The following table summarizes the key physical and chemical constants for 5-Chloro-2-
pyridone. These values are essential for predicting the compound's behavior in various

chemical and biological systems.
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Property Value Source

CAS Number 4214-79-3 [2][3][4][5]

Molecular Formula C₅H₄ClNO [2][3][5][6]

Molecular Weight 129.54 g/mol [2][3][4][5]

Appearance
White to orange to green

powder/crystal
[6][7]

Melting Point 163-166 °C [2][3][7][8]

Boiling Point (Predicted) 290.7 ± 40.0 °C [8]

logP (Octanol/Water) 1.441 (Crippen Calculated) [4]

Water Solubility (log₁₀WS)
-1.47 (mol/L, Crippen

Calculated)
[4]

McGowan's Volume (McVol) 85.640 ml/mol (Calculated) [4]

Solubility Profile
The solubility of 5-Chloro-2-pyridone is a critical parameter for its formulation and delivery in

drug development applications.

Solvent Solubility Source

Hot Water Soluble (almost transparent) [3]

Water
Insoluble (at room

temperature)
[9]

Methanol Soluble [9]

Acetone Soluble [9]

Methylene Dichloride (MDC) Soluble [9]

Experimental Methodologies
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While specific, detailed experimental protocols for determining the physical constants of 5-
Chloro-2-pyridone are not extensively published in readily available literature, the following

outlines the standard methodologies used for such characterizations.

Compound Preparation
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Data Analysis
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of 5-Chloro-2-pyridone
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Caption: Generalized workflow for the characterization of a chemical compound's physical

properties.

Melting Point Determination: The melting point is typically determined using a capillary

melting point apparatus. A small, powdered sample is packed into a capillary tube and

heated at a controlled rate. The temperature range over which the substance melts is

recorded. This provides an indication of purity, with pure crystalline solids exhibiting a sharp

melting point.
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Solubility Assessment (Shake-Flask Method): The "gold standard" for determining solubility

is the shake-flask method. An excess amount of the solid compound is added to a specific

solvent in a flask. The mixture is then agitated at a constant temperature for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached. The suspension is then filtered,

and the concentration of the dissolved compound in the filtrate is measured, typically by UV-

Vis spectroscopy or HPLC.

Octanol-Water Partition Coefficient (logP) Determination: The logP value, representing the

ratio of the concentration of a compound in octanol to its concentration in water, is a

measure of its lipophilicity. While calculated values are available[4], experimental

determination often involves the shake-flask method, where the compound is dissolved in a

mixture of octanol and water. After equilibration and separation of the two phases, the

concentration of the compound in each phase is determined to calculate the partition

coefficient.

Applications in Research
5-Chloro-2-hydroxypyridine serves as a versatile building block in organic synthesis. It has

been utilized in studies related to enzyme kinetics, specifically to investigate the effect of

dicumarol on xanthine dehydrogenase and the mechanism of mitomycin C bioreduction by the

same enzyme.[2][8] Furthermore, it acts as a donor ligand, forming complexes with metals like

copper, where it exists in its zwitterionic form, 5-chloropyridinium-2-olate.[2][8]
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Caption: Simplified diagram of 5-Chloro-2-pyridone's zwitterionic form acting as a ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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